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These application notes provide a comprehensive guide to the heterologous expression of the
ikarugamycin biosynthetic gene cluster (BGC). Ikarugamycin is a polycyclic tetramate
macrolactam (PoTeM) natural product with a range of biological activities, including
antimicrobial, antiprotozoal, and anti-inflammatory properties.[1][2] Its complex structure,
however, presents challenges for chemical synthesis, making biotechnological production a
promising alternative.[3] This document outlines the key genetic components, optimized
production data, and detailed protocols for expressing the ikarugamycin BGC in heterologous
hosts.

Ikarugamycin Biosynthesis and Genetic Machinery

The biosynthesis of ikarugamycin is remarkably efficient, requiring only three core enzymes
encoded by the ika gene cluster.[4][5] The key genes and their functions are:

 ikaA: A hybrid iterative polyketide synthase/non-ribosomal peptide synthetase (PKS/NRPS)
that forms the universal PoTeM precursor, lysobacterene A, from acetyl-CoA, malonyl-CoA,
and L-ornithine.[4][5][6]

 ikaB: A flavin-dependent phytoene dehydrogenase homolog responsible for the first
cyclization step.[4][6]
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 ikaC: A nicotinamide-cofactor-dependent alcohol dehydrogenase homolog that catalyzes the
final ring closure to form the characteristic 5/6/5 carbocyclic ring system of ikarugamycin.[4]

[5]16]

The biosynthetic pathway of ikarugamycin is a valuable target for combinatorial biosynthesis
and synthetic biology approaches to generate novel derivatives.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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